Cas no 5964-03-4 (2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1,3-benzothiazol-6-amine)

• Product name: 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1,3-benzothiazol-6-amine
• CAS No: 5964-03-4
• MF: C₁₄H₈N₄O₂S₃
• MW: 360.433917999268
• CID: 1616220
• PubChem ID: 5345464

2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1,3-benzothiazol-6-amine
• 5964-03-4
• AKOS001677160
• SR-01000495283
• SR-01000495283-1
• DTXSID00417275
• MFCD01626229
• BIM-0038857.P001
• CBMicro_038730

• Inchi： InChI=1S/C14H8N4O2S3/c15-7-1-3-9-11(5-7)21-13(16-9)23-14-17-10-4-2-8(18(19)20)6-12(10)22-14/h1-6H,15H2
• InChI Key： YJTCZHQBYQDZRW-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1N)SC(=N2)SC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.98114
• Monoisotopic Mass: 359.980938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179
• XLogP3: 4.7

Experimental Properties

• Density: 1.69
• Boiling Point: 637.5°C at 760 mmHg
• Flash Point: 339.4°C
• Refractive Index: 1.865
• PSA: 94.94